[2-(2-aminoethyl)-1H-imidazol-4-yl]methanol dihydrochloride

• IUPAC Name: [2-(2-aminoethyl)-1H-imidazol-5-yl]methanol;dihydrochloride
• InChI: InChI=1S/C6H11N3O.2ClH/c7-2-1-6-8-3-5(4-10)9-6;;/h3,10H,1-2,4,7H2,(H,8,9);2*1H
• InChI Key: MODRVOMFSXGTQO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=N1)CCN)CO.Cl.Cl
• Molecular Formula: C6H13Cl2N3O
• Molecular Weight: 214.09 g/mol

Description

2-(2-aminoethyl)-1H-imidazol-4-yl]methanol dihydrochloride, also known as AEMD, is a chemical compound that has a wide range of applications in scientific research. AEMD is a member of the imidazole family, and it is composed of an imidazole ring, two methoxy groups, and an aminoethyl group. It is a white, crystalline solid that is soluble in water and alcohol. AEMD is a versatile compound that can be used as a building block for synthesis of more complex molecules and as a reagent for various chemical reactions.

Scientific Research Applications

[2-(2-aminoethyl)-1H-imidazol-4-yl]methanol dihydrochloride has a wide range of applications in scientific research. It has been used as a ligand for metal complexes, as a reagent for organic synthesis, and as an inhibitor of enzymes. This compound has also been used as a fluorescent probe for the study of biochemical and physiological processes. In addition, it has been used as a building block for the synthesis of more complex molecules.

Mechanism of Action

[2-(2-aminoethyl)-1H-imidazol-4-yl]methanol dihydrochloride acts as a ligand for metal complexes, forming stable complexes with transition metals such as cobalt, nickel, and copper. It can also act as a reagent for organic synthesis, allowing for the formation of new molecules and compounds. In addition, this compound can act as an inhibitor of enzymes, blocking the activity of enzymes and preventing them from carrying out their normal functions.
Biochemical and Physiological Effects
This compound has been used in various studies to investigate the biochemical and physiological effects of various compounds. It has been used to study the effects of drugs on the human body, as well as the effects of environmental pollutants on living organisms. This compound has also been used to study the effects of hormones and other biochemical compounds on the body.

Advantages and Limitations for Lab Experiments

[2-(2-aminoethyl)-1H-imidazol-4-yl]methanol dihydrochloride has several advantages for laboratory experiments. It is a versatile compound that can be used in a variety of different experiments. It is also relatively easy to synthesize in the laboratory, making it a cost-effective reagent. The main limitation of this compound is its solubility in water, which can make it difficult to use for certain experiments.

Future Directions

The future of [2-(2-aminoethyl)-1H-imidazol-4-yl]methanol dihydrochloride research is bright, as it has a wide range of applications in scientific research. Future studies could focus on the use of this compound as a fluorescent probe for the study of cellular processes, as well as its use in the synthesis of more complex molecules. It could also be used to study the effects of environmental pollutants on living organisms, as well as the effects of drugs on the human body. Additionally, this compound could be used to study the effects of hormones and other biochemical compounds on the body. Finally, future studies could focus on the use of this compound as an inhibitor of enzymes, as well as its use in the synthesis of new molecules and compounds.

Synthesis Methods

[2-(2-aminoethyl)-1H-imidazol-4-yl]methanol dihydrochloride can be synthesized from 2-bromoethylimidazole and methanol. The synthesis of this compound begins with the reaction of 2-bromoethylimidazole with sodium hydroxide in ethanol. This reaction produces 2-methoxyethylimidazole, which is then reacted with methanol in the presence of sodium hydroxide to form this compound. The synthesis of this compound is simple and can be carried out in a laboratory with common reagents.